Cas no 175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester)
175697-99-1 structure
Product Name:Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
CAS No:175697-99-1
MF:C10H17NO2
MW:183.24748301506
CID:1362120
Update Time:2024-08-17
Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
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- Inchi： 1S/C10H17NO2/c1-4-10(5-2,7-8-11)9(12)13-6-3/h4-7H2,1-3H3
- InChI Key： QPYAENOOICYDQF-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(CC#N)(CC)CC
Computed Properties
- Exact Mass: 183.12601
Experimental Properties
- Density: 0.961±0.06 g/cm3(Predicted)
- Boiling Point: 276.0±23.0 °C(Predicted)
- PSA: 50.09
Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester) Related Products
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